3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine

• IUPAC Name: 1-[3-[2-(2,4-difluorophenyl)ethyl]piperidin-1-yl]-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C18H21F2N3O/c19-16-7-6-15(17(20)11-16)5-4-14-3-1-9-22(12-14)18(24)13-23-10-2-8-21-23/h2,6-8,10-11,14H,1,3-5,9,12-13H2
• InChI Key: WTTUMVTUSXGOAW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=CC=N2)CCC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H21F2N3O
• Molecular Weight: 333.4 g/mol

Description

3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine, also known as DFEPP, is a novel compound that has gained attention in the scientific research community due to its potential therapeutic properties.

Mechanism of Action

3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine works by activating the Nrf2-ARE pathway, which is responsible for the regulation of antioxidant and anti-inflammatory genes. This activation leads to the production of enzymes that protect cells from oxidative stress and inflammation.
Biochemical and Physiological Effects
3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes in cells, leading to a reduction in oxidative stress. 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine in lab experiments is its ability to cross the blood-brain barrier, making it a potential treatment for neurodegenerative diseases. However, one limitation of 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine. One area of research could focus on its potential use as a treatment for neurodegenerative diseases. Another area of research could focus on its anti-inflammatory properties and its potential use in treating inflammatory diseases. Additionally, further research could be done to improve the solubility of 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine in water, making it easier to administer in experiments.

Synthesis Methods

3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine can be synthesized using a multi-step process that involves the reaction of 2,4-difluorophenylacetonitrile with 1-(1H-pyrazol-1-yl) acetyl piperidine. The resulting compound is then subjected to further reactions to produce the final product, 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine.

Scientific Research Applications

3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 3-[2-(2,4-difluorophenyl)ethyl]-1-(1H-pyrazol-1-ylacetyl)piperidine has also been studied for its anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.